Cas no 1707400-00-7 (5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1707400-00-7
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5191280
• Update Time: 2025-05-23

5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C10H10N4O3/c1-17-7-4-2-6(3-5-7)11-9-8(10(15)16)12-14-13-9/h2-5H,1H3,(H,15,16)(H2,11,12,13,14)
• InChI Key： SGWCAGHHBZNWNM-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=C(OC)C=C2)=C(C(O)=O)N=N1

Additional information on 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid

5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1707400-00-7, known as 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring with a methoxy-substituted phenyl group and a carboxylic acid moiety. The triazole ring is a heterocyclic aromatic compound that plays a crucial role in various chemical reactions and biological activities. The presence of the methoxy group on the phenyl ring adds to the molecule's versatility, making it a valuable compound in drug discovery and material science.

Recent studies have highlighted the potential of 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid as a promising candidate in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases, which are enzymes that confer antibiotic resistance in bacteria. The carboxylic acid group of the molecule has been shown to coordinate with metal ions, making it an effective inhibitor of these enzymes. This property underscores its potential in combating antibiotic resistance, one of the most pressing challenges in modern medicine.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The triazole ring is known for its ability to form robust hydrogen bonds and metal coordination bonds, making it an ideal component in supramolecular chemistry. Scientists have utilized this property to design self-healing materials and stimuli-responsive systems. For instance, researchers have developed polymers incorporating 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid that exhibit reversible mechanical properties under specific conditions. These advancements highlight the compound's versatility across diverse scientific disciplines.

The synthesis of 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as 4-methoxyaniline and 1H-[1,2,3]triazole derivatives. The key step involves the coupling reaction between the amine group of 4-methoxyaniline and the carboxylic acid group of the triazole derivative under mild conditions. This reaction is often facilitated by coupling agents such as HATU or EDCI in the presence of a base like DIPEA. The resulting product is then purified using chromatographic techniques to ensure high purity.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. The triazole ring can undergo cycloaddition reactions with azides or alkynes under copper catalysis or thermal conditions. This reactivity has been exploited to create complex molecular architectures for applications ranging from drug delivery systems to nanotechnology. For example, researchers have synthesized triazole-based polymers that can encapsulate drugs and release them in response to specific stimuli such as pH or temperature changes.

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic properties and interactions of 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid at an atomic level. These studies have provided insights into its binding affinity with various biological targets and its potential for optimization in drug design. By leveraging molecular dynamics simulations and quantum mechanical calculations, scientists can predict how modifications to the molecule's structure might enhance its therapeutic efficacy or reduce adverse effects.

In conclusion, 5-(4-Methoxy-phenylamino)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1707400-00-7) is a multifaceted compound with applications spanning pharmacology, material science, and supramolecular chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions to complex scientific challenges. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing both fundamental research and practical innovations.